Cas no 335343-08-3 (5,5-Dimethyl-2-(2,4,6-trimethoxyphenyl)-1,3,2-dioxaborinane)

• Product Name: 5,5-Dimethyl-2-(2,4,6-trimethoxyphenyl)-1,3,2-dioxaborinane
• CAS No: 335343-08-3
• MF: C₁₄H₂₁BO₅
• MW: 280.124544858933
• CID: 829238
• PubChem ID: 46739760
• Update Time: 2025-06-24

5,5-Dimethyl-2-(2,4,6-trimethoxyphenyl)-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyl-2-(2,4,6-trimethoxyphenyl)-1,3,2-dioxaborinane
• AKOS022172819
• 2,4,6-Trimethoxyphenylboronic acid neopentyl glycol ester, 97%
• 2,4,6-Trimethoxyphenylboronic acid neopentyl glycol ester
• CS-0437097
• DTXSID70675345
• 335343-08-3
• 2-(2,4,6-Trimethoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• DB-413286

• Inchi： 1S/C14H21BO5/c1-14(2)8-19-15(20-9-14)13-11(17-4)6-10(16-3)7-12(13)18-5/h6-7H,8-9H2,1-5H3
• InChI Key： ALIYPFTURKMCNA-UHFFFAOYSA-N
• SMILES： O1B(C2C(=CC(=CC=2OC)OC)OC)OCC(C)(C)C1

Computed Properties

• Exact Mass: 280.148
• Monoisotopic Mass: 280.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Melting Point: 105-109 °C
• PSA: 46.15000
• LogP: 1.48060

Additional information on 5,5-Dimethyl-2-(2,4,6-trimethoxyphenyl)-1,3,2-dioxaborinane

Introduction to 5,5-Dimethyl-2-(2,4,6-trimethoxyphenyl)-1,3,2-dioxaborinane (CAS No. 335343-08-3)

5,5-Dimethyl-2-(2,4,6-trimethoxyphenyl)-1,3,2-dioxaborinane, identified by its Chemical Abstracts Service (CAS) number 335343-08-3, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of boron-containing heterocycles, which are widely recognized for their utility in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, a cornerstone reaction in modern drug discovery and molecular construction.

The structural motif of 5,5-Dimethyl-2-(2,4,6-trimethoxyphenyl)-1,3,2-dioxaborinane features a borylated aromatic ring system appended with a trimethoxyphenyl group. The presence of multiple methoxy substituents enhances the electronic properties of the aromatic ring, making it an attractive candidate for various catalytic applications. The dioxaborinane core provides a stable boronic ester functionality that is highly reactive in metal-catalyzed transformations while maintaining good thermal and chemical stability under standard conditions.

In recent years, boron-containing compounds have been extensively studied for their potential therapeutic applications. The trimethoxyphenyl moiety not only influences the electronic environment of the borylated aromatic ring but also contributes to the solubility and bioavailability of the compound. This dual functionality makes 5,5-Dimethyl-2-(2,4,6-trimethoxyphenyl)-1,3,2-dioxaborinane a valuable intermediate in the synthesis of complex organic molecules.

One of the most compelling aspects of this compound is its role in the development of novel pharmaceuticals. Boronate esters are known to exhibit high reactivity in cross-coupling reactions due to their ability to form stable complexes with transition metals such as palladium and copper. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the structural framework of many biologically active compounds. The Suzuki-Miyaura coupling, for instance, has been widely employed to introduce aryl or heteroaryl groups into target molecules with high precision and yield.

The pharmaceutical industry has leveraged this reactivity to develop innovative therapeutic agents. Researchers have utilized derivatives of 5,5-Dimethyl-2-(2,4,6-trimethoxyphenyl)-1,3,2-dioxaborinane to synthesize small-molecule inhibitors targeting various disease pathways. Notably, boron-containing compounds have shown promise in oncology and anti-inflammatory drug development. The ability to functionalize these molecules at multiple positions allows for fine-tuning of their pharmacokinetic and pharmacodynamic properties.

Recent advancements in synthetic methodologies have further expanded the utility of 5,5-Dimethyl-2-(2,4,6-trimethoxyphenyl)-1,3,2-dioxaborinane. For instance, flow chemistry techniques have enabled more efficient and scalable synthesis of boronate esters under controlled conditions. This approach has reduced reaction times and improved yields while minimizing waste generation—a critical consideration in green chemistry initiatives.

The role of computational chemistry in optimizing synthetic routes for 5,5-Dimethyl-2-(2,4,6-trimethoxyphenyl)-1,3,2-dioxaborinane cannot be overstated. Molecular modeling studies have provided insights into the reactivity patterns and mechanistic pathways associated with this compound. These computational tools have allowed chemists to predict optimal reaction conditions and predict potential side products before conducting experimental trials.

In conclusion,5 , 5 - Dimethyl - 2 - ( 2 , 4 , 6 - Trimethoxyphenyl ) - 1 , 3 , 2 - Dioxaborinane ( CAS No . 335343 - 08 - 3 ) represents a significant advancement in organoboron chemistry with broad applications in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new synthetic strategies and applications，this compound is poised to remain at the forefront of chemical innovation.